molecular formula C24H18ClNO5 B214396 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one

Cat. No. B214396
M. Wt: 435.9 g/mol
InChI Key: CBGFVMHPZZGWMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is also known as CFI-400945 and belongs to the class of indolinone derivatives.

Mechanism of Action

The mechanism of action of 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one involves the inhibition of the Aurora A kinase, which plays a crucial role in cell division. The inhibition of Aurora A kinase results in the disruption of the mitotic spindle and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one has been found to exhibit several biochemical and physiological effects. This compound has been found to inhibit the growth of cancer cells, induce apoptosis, and disrupt the mitotic spindle. It has also been found to exhibit anti-inflammatory activity and reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one in lab experiments include its high potency and selectivity towards Aurora A kinase. However, the limitations include its poor solubility in water and the need for high concentrations to achieve significant effects.

Future Directions

There are several future directions for the research on 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one. One potential direction is to investigate its efficacy in combination with other anti-cancer drugs. Another direction is to explore its potential applications in other diseases, such as neurodegenerative disorders and autoimmune diseases. Additionally, further research is needed to optimize its pharmacokinetic properties and improve its solubility.
In conclusion, 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one is a promising compound with potential applications in medical research. Its mechanism of action, biochemical and physiological effects, and future directions for research make it a valuable compound for further investigation.

Synthesis Methods

The synthesis of 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one involves a multi-step process. The first step involves the reaction between 2,3-dihydro-1,4-benzodioxine and ethyl 2-bromoacetate, which results in the formation of 2-(1,3-benzodioxol-5-yl)-2-oxoethyl bromide. The second step involves the reaction of 2-(1,3-benzodioxol-5-yl)-2-oxoethyl bromide with 3-(benzylamino)-4-chlorophenol, which results in the formation of 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one.

Scientific Research Applications

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one has been extensively studied for its potential applications in medical research. This compound has been found to exhibit anti-tumor activity in several cancer cell lines. It has also been found to inhibit the growth of cancer cells by inducing apoptosis.

properties

Product Name

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxy-1,3-dihydro-2H-indol-2-one

Molecular Formula

C24H18ClNO5

Molecular Weight

435.9 g/mol

IUPAC Name

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethyl]-1-benzyl-5-chloro-3-hydroxyindol-2-one

InChI

InChI=1S/C24H18ClNO5/c25-17-7-8-19-18(11-17)24(29,23(28)26(19)13-15-4-2-1-3-5-15)12-20(27)16-6-9-21-22(10-16)31-14-30-21/h1-11,29H,12-14H2

InChI Key

CBGFVMHPZZGWMO-UHFFFAOYSA-N

SMILES

C1OC2=C(O1)C=C(C=C2)C(=O)CC3(C4=C(C=CC(=C4)Cl)N(C3=O)CC5=CC=CC=C5)O

Canonical SMILES

C1OC2=C(O1)C=C(C=C2)C(=O)CC3(C4=C(C=CC(=C4)Cl)N(C3=O)CC5=CC=CC=C5)O

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.